Cas no 80008-63-5 ( )

• Product Name: &nbsp
• CAS No: 80008-63-5
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 984989
• PubChem ID: 347639
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl) 2-ethoxybenzoate
• 4-methylphenyl2-ethoxybenzoate
• AC1L87RZ
• AN-652
• MolPort-002-826-835
• NSC406418
• SureCN4392103
• DTXSID50324329
• AKOS003498337
• NSC-406418
• SCHEMBL4392103
• AN-652/41584150
• 80008-63-5
•  

• Inchi： 1S/C16H16O3/c1-3-18-15-7-5-4-6-14(15)16(17)19-13-10-8-12(2)9-11-13/h4-11H,3H2,1-2H3
• InChI Key： YNXPPXHCUZSSIR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 256.10998
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 3.61290